Cas no 1803789-04-9 (Ethyl 4-cyano-3-fluoro-2-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 4-cyano-3-fluoro-2-(trifluoromethoxy)benzoate
• CAS No: 1803789-04-9
• MF: C₁₁H₇F₄NO₃
• MW: 277.171797037125
• CID: 4958843
• Update Time: 2025-06-10

Ethyl 4-cyano-3-fluoro-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-fluoro-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H7F4NO3/c1-2-18-10(17)7-4-3-6(5-16)8(12)9(7)19-11(13,14)15/h3-4H,2H2,1H3
• InChI Key： IVNZFCIJAXVWJH-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=CC(C(=O)OCC)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 376
• XLogP3: 3.1
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-3-fluoro-2-(trifluoromethoxy)benzoate

Comprehensive Overview of Ethyl 4-cyano-3-fluoro-2-(trifluoromethoxy)benzoate (CAS No. 1803789-04-9)

Ethyl 4-cyano-3-fluoro-2-(trifluoromethoxy)benzoate (CAS No. 1803789-04-9) is a fluorinated aromatic ester with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and cyano functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, combining fluoro and trifluoromethoxy substituents, enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like Ethyl 4-cyano-3-fluoro-2-(trifluoromethoxy)benzoate has surged due to their role in developing bioactive molecules. Researchers are particularly interested in its applications for kinase inhibitors and antiviral agents, aligning with global trends in precision medicine and infectious disease treatment. The compound’s lipophilicity and metabolic stability, attributed to its trifluoromethoxy group, make it a promising candidate for optimizing drug candidates.

The synthesis of Ethyl 4-cyano-3-fluoro-2-(trifluoromethoxy)benzoate involves multi-step reactions, including esterification and electrophilic aromatic substitution. Its CAS No. 1803789-04-9 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening and medicinal chemistry. Analysts note its compatibility with cross-coupling reactions, a hotspot in modern organic synthesis, further driving its adoption in R&D pipelines.

From an industrial perspective, this compound aligns with the growing focus on sustainable chemistry. Its fluorine-rich structure contributes to reduced dosage requirements in end-products, minimizing environmental impact—a key concern for regulatory bodies and ESG-conscious investors. Discussions on platforms like PubMed and Reaxys often highlight its utility in protease inhibitor design, addressing unmet medical needs in oncology and neurology.

Quality control of Ethyl 4-cyano-3-fluoro-2-(trifluoromethoxy)benzoate relies on advanced analytical techniques such as HPLC and NMR spectroscopy. The compound’s purity and stability are critical for reproducibility in academic and industrial labs, where it’s increasingly used to develop PET radiotracers for diagnostic imaging—a trending topic in precision diagnostics.

In summary, CAS No. 1803789-04-9 represents a versatile building block in organofluorine chemistry. Its integration into drug discovery workflows and material innovation underscores its interdisciplinary importance, while its structural motifs continue to inspire novel applications in catalysis and bioconjugation.